Cas no 2227906-48-9 ((1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2227906-48-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6381564
• PubChem ID: 96635768
• Update Time: 2025-06-08

(1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol
• 2227906-48-9
• EN300-1759780

• Inchi： 1S/C8H12N2O/c1-6-7(8(11)5-9)3-2-4-10-6/h2-4,8,11H,5,9H2,1H3/t8-/m0/s1
• InChI Key： VFKZLUPADXRCTQ-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol

Comprehensive Analysis of (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol (CAS No. 2227906-48-9): Properties, Applications, and Research Insights

The compound (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol (CAS No. 2227906-48-9) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring a 2-methylpyridin-3-yl group and an aminoethanol moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and versatility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound’s high enantiomeric purity aligns with the pharmaceutical industry’s focus on stereoselective drug design, a topic frequently searched in academic and industrial databases. Its CAS No. 2227906-48-9 is often referenced in patents related to neuroprotective agents and kinase modulation, highlighting its relevance in cutting-edge research.

From a synthetic perspective, (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol serves as a precursor for N-heterocyclic compounds, which are pivotal in designing small-molecule drugs. Its pyridine ring enhances binding affinity to biological targets, while the amino alcohol functionality allows for further derivatization. These properties address common search queries such as "chiral intermediates for drug development" and "pyridine-based bioactive molecules", making it a subject of ongoing exploration in peer-reviewed journals.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many traditional reagents, (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol is compatible with sustainable synthesis protocols, including catalytic hydrogenation and biocatalysis. This aligns with the growing trend of green chemistry in pharmaceuticals, a hot topic in both scientific literature and industry forums. Researchers frequently investigate its scalability and safety profile, ensuring compliance with global regulatory standards.

In conclusion, (1R)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol (CAS No. 2227906-48-9) represents a convergence of chiral chemistry, drug discovery, and sustainable practices. Its multifaceted applications and alignment with current research trends underscore its importance in modern synthetic and medicinal chemistry. For scientists seeking high-purity chiral intermediates or exploring structure-activity relationships, this compound offers a robust platform for innovation.